Cas no 1596902-81-6 (3,3-dimethyl-1-(thian-4-yl)urea)

• Product Name: 3,3-dimethyl-1-(thian-4-yl)urea
• CAS No: 1596902-81-6
• MF: C₈H₁₆N₂OS
• MW: 188.290440559387
• MDL: MFCD32220239
• CID: 5617972
• PubChem ID: 115600273
• Update Time: 2025-10-29

3,3-dimethyl-1-(thian-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• EN300-3015377
• 1,1-Dimethyl-3-(thian-4-yl)urea
• 3,3-dimethyl-1-(thian-4-yl)urea
• 1596902-81-6

• MDL： MFCD32220239
• Inchi： 1S/C8H16N2OS/c1-10(2)8(11)9-7-3-5-12-6-4-7/h7H,3-6H2,1-2H3,(H,9,11)
• InChI Key： VKSHDBVDOKHHBB-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)NC(N(C)C)=O

Computed Properties

• Exact Mass: 188.09833431g/mol
• Monoisotopic Mass: 188.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 3,3-dimethyl-1-(thian-4-yl)urea

3,3-Dimethyl-1-(Thian-4-Yl)Urea

3,3-Dimethyl-1-(Thian-4-Yl)Urea is a compound with the CAS number 1596902-81-6, and it has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound belongs to the class of ureas, which are widely studied for their versatility in various chemical reactions and their role in biological systems.

The molecular structure of 3,3-Dimethyl-1-(Thian-4-Yl)Urea consists of a urea group (-N=C=O) substituted with a thian ring at the 1-position and two methyl groups at the 3-position. The thian ring, a five-membered heterocyclic structure containing sulfur, adds unique electronic and steric properties to the molecule. This combination makes it an interesting candidate for exploring its reactivity in different chemical environments.

Recent studies have highlighted the potential of 3,3-Dimethyl-1-(Thian-4-Yl)Urea in catalytic processes, particularly in asymmetric synthesis. Researchers have found that the thian moiety can act as a chiral auxiliary, facilitating the formation of enantioselective products in certain reactions. This discovery has opened new avenues for its application in pharmaceutical chemistry and agrochemicals.

In addition to its catalytic applications, 3,3-Dimethyl-1-(Thian-4-Yl)Urea has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. These complexes exhibit interesting magnetic properties, making them potential candidates for use in spintronic devices.

The synthesis of 3,3-Dimethyl-1-(Thian-4-Yl)Urea involves a multi-step process that typically begins with the preparation of the thian ring followed by coupling reactions to introduce the urea group. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale studies.

Moreover, computational studies have provided deeper insights into the electronic structure of 3,3-Dimethyl-1-(Thian-4-Yl)Urea. Density functional theory (DFT) calculations have revealed that the thian ring contributes significantly to the molecule's conjugation, enhancing its stability and reactivity. These findings have been instrumental in guiding experimental designs for further research.

In conclusion, 3,3-Dimethyl-1-(Thian-4-Yl)Urea is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers exploring new frontiers in organic chemistry and materials science.